N-(4-ethylphenyl)-2,2-dimethylbutanamide

• IUPAC Name: N-(4-ethylphenyl)-2,2-dimethylbutanamide
• InChI: InChI=1S/C14H21NO/c1-5-11-7-9-12(10-8-11)15-13(16)14(3,4)6-2/h7-10H,5-6H2,1-4H3,(H,15,16)
• InChI Key: PNJHYVXMFGYRBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(C)(C)CC
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

"N-(4-ethylphenyl)-2,2-dimethylbutanamide" is a chemical compound studied for its unique synthesis, molecular structure, and various chemical properties. Research in this area contributes to the broader understanding of organic chemistry and its applications.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step processes, including reactions like iododemercuration, acetylation, and purification techniques (Adam et al., 1992). The synthesis process is tailored to ensure the stability and purity of the final product.

Molecular Structure Analysis

Molecular structure analysis, including spectroscopic and quantum chemical studies, is crucial for understanding the compound's properties. For instance, compounds like ethyl 4-[2-(carbamoyl)hydrazinylidene]-3,5-dimethyl-1H-pyrrole-2-carboxylate have been analyzed using NMR, UV-Visible, FT-IR, and Mass spectroscopy, combined with density functional theory (DFT) calculations (Singh et al., 2013).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds can be diverse. For example, the reactivity and interaction of different functional groups within the molecule are studied to understand its behavior in various chemical environments. This includes investigating the stabilization energy of interactions and the formation of dimers in solid states (Singh et al., 2013).